Cas no 890620-50-5 (1-{2-ethyl-5-methyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}pyrrolidine)

• Product Name: 1-{2-ethyl-5-methyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}pyrrolidine
• CAS No: 890620-50-5
• MF: C₁₉H₂₂N₄
• MW: 306.404783725739
• CID: 5976848
• PubChem ID: 8741404
• Update Time: 2025-05-20

1-{2-ethyl-5-methyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-{2-ethyl-5-methyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}pyrrolidine
• 2-ethyl-5-methyl-3-phenyl-7-pyrrolidin-1-ylpyrazolo[1,5-a]pyrimidine
• VU0607270-1
• 890620-50-5
• AKOS002254778
• Z431947050
• 2-ethyl-5-methyl-3-phenyl-7-(pyrrolidin-1-yl)pyrazolo[1,5-a]pyrimidine
• F3250-0533
• starbld0003526
• 1-{2-ethyl-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}pyrrolidine

• Inchi： 1S/C19H22N4/c1-3-16-18(15-9-5-4-6-10-15)19-20-14(2)13-17(23(19)21-16)22-11-7-8-12-22/h4-6,9-10,13H,3,7-8,11-12H2,1-2H3
• InChI Key： CMVCYNJSSFOKSP-UHFFFAOYSA-N
• SMILES： N1(C2=CC(C)=NC3=C(C4C=CC=CC=4)C(CC)=NN23)CCCC1

Computed Properties

• Exact Mass: 306.18444672g/mol
• Monoisotopic Mass: 306.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 33.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-{2-ethyl-5-methyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}pyrrolidine

1-{2-Ethyl-5-Methyl-3-Phenylpyrazolo[1,5-a]Pyrimidin-7-Yl}Pyrrolidine: A Comprehensive Overview

The compound with CAS No. 890620-50-5, known as 1-{2-Ethyl-5-Methyl-3-Phenylpyrazolo[1,5-a]Pyrimidin-7-Yl}Pyrrolidine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazolo[1,5-a]pyrimidine derivatives, which are well-known for their potential as kinase inhibitors and their role in anticancer drug development. The pyrazolo[1,5-a]pyrimidine core structure is a heterocyclic aromatic system that exhibits unique electronic properties, making it a valuable scaffold for drug design.

Recent studies have highlighted the antiproliferative activity of this compound against various cancer cell lines, suggesting its potential as a lead molecule for the development of novel anticancer therapies. The presence of substituents such as ethyl, methyl, and phenyl groups on the pyrazolo[1,5-a]pyrimidine ring enhances its pharmacokinetic properties and improves its ability to interact with target proteins. Additionally, the pyrrolidine moiety attached to the pyrazolo[1,5-a]pyrimidine ring contributes to the compound's flexibility and bioavailability.

One of the most notable advancements in the study of this compound is its ability to inhibit specific kinases involved in cancer progression. For instance, research has demonstrated that 1-{2-Ethyl-5-Methyl-3-Phenylpyrazolo[1,5-a]Pyrimidin-7-Yl}Pyrrolidine exhibits potent inhibitory activity against Aurora kinases, which are critical regulators of cell division. This makes it a promising candidate for targeting cancers characterized by high levels of Aurora kinase activity.

Furthermore, computational studies have provided insights into the molecular docking and binding modes of this compound with its target proteins. These studies have revealed that the phenyl group on the pyrazolo[1,5-a]pyrimidine ring plays a crucial role in stabilizing interactions with the active site of kinases. The ethyl and methyl substituents also contribute to hydrophobic interactions, further enhancing the compound's binding affinity.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of the final product. This approach not only streamlines the synthesis process but also reduces reaction time, making it more feasible for large-scale production.

Preclinical studies have also explored the toxicity profile of this compound. Results indicate that it exhibits low toxicity in animal models, suggesting its potential for safe administration in humans. However, further studies are required to fully understand its pharmacokinetics and long-term effects.

In conclusion, 1-{2-Ethyl-5-Methyl-3-Phenylpyrazolo[1,5-a]Pyrimidin-7-Yl}Pyrrolidine represents a significant advancement in medicinal chemistry due to its unique structure and promising biological activities. Its ability to inhibit key oncogenic pathways makes it a valuable lead compound for anticancer drug development. As research continues to uncover its full potential, this compound holds great promise for contributing to the fight against cancer.